IMINOCTADINE
IMINOCTADINE
Iminoctadine is a member of the class of guanidines that is dioctylamine in which a hydrogen from each of the terminal methyl groups is replaced by a guanidino group. Once used as a fungicidal seed dressing, it is no longer approved for use in the European Union. It has a role as an antifungal agrochemical. It is a member of guanidines, a secondary amino compound and an aliphatic nitrogen antifungal agent.
Brand Name:
Vulcanchem
CAS No.:
13516-27-3
VCID:
VC0088368
InChI:
InChI=1S/C18H41N7/c19-17(20)24-15-11-7-3-1-5-9-13-23-14-10-6-2-4-8-12-16-25-18(21)22/h23H,1-16H2,(H4,19,20,24)(H4,21,22,25)
SMILES:
C(CCCCN=C(N)N)CCCNCCCCCCCCN=C(N)N
Molecular Formula:
C18H41N7
Molecular Weight:
355.6 g/mol
IMINOCTADINE
CAS No.: 13516-27-3
Main Products
VCID: VC0088368
Molecular Formula: C18H41N7
Molecular Weight: 355.6 g/mol
CAS No. | 13516-27-3 |
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Product Name | IMINOCTADINE |
Molecular Formula | C18H41N7 |
Molecular Weight | 355.6 g/mol |
IUPAC Name | 2-[8-[8-(diaminomethylideneamino)octylamino]octyl]guanidine |
Standard InChI | InChI=1S/C18H41N7/c19-17(20)24-15-11-7-3-1-5-9-13-23-14-10-6-2-4-8-12-16-25-18(21)22/h23H,1-16H2,(H4,19,20,24)(H4,21,22,25) |
Standard InChIKey | RONFGUROBZGJKP-UHFFFAOYSA-N |
SMILES | C(CCCCN=C(N)N)CCCNCCCCCCCCN=C(N)N |
Canonical SMILES | C(CCCCN=C(N)N)CCCNCCCCCCCCN=C(N)N |
Description | Iminoctadine is a member of the class of guanidines that is dioctylamine in which a hydrogen from each of the terminal methyl groups is replaced by a guanidino group. Once used as a fungicidal seed dressing, it is no longer approved for use in the European Union. It has a role as an antifungal agrochemical. It is a member of guanidines, a secondary amino compound and an aliphatic nitrogen antifungal agent. |
Solubility | 2.15 M |
Synonyms | 1,17-diguanidino-9-azaheptadecane Befran guazatine iminoctadine |
PubChem Compound | 3526 |
Last Modified | Nov 11 2021 |
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